Cas no 120225-74-3 (tert-Butyl 4-(Cyanomethyl)cinnamate)

• Product Name: tert-Butyl 4-(Cyanomethyl)cinnamate
• CAS No: 120225-74-3
• MF: C₁₅H₁₇NO₂
• MW: 243.300984144211
• CID: 133170
• PubChem ID: 14775455
• Update Time: 2025-07-31

tert-Butyl 4-(Cyanomethyl)cinnamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(4-(cyanomethyl)phenyl)acrylate
• tert-Butyl 4-(Cyanomethyl)cinnamate
• (E)-tert-Butyl 3-(4-(cyanomethyl)phenyl)acrylate
• 2-Propenoic acid,3-[4-(cyanomethyl)phenyl]-, 1,1-dimethylethyl ester
• tert-butyl 3-[4-(cyanomethyl)phenyl]prop-2-enoate
• 3-[4-(Cyanomethyl)phenyl]-2-Propenoic acid1,1-Dimethylethyl Ester
• MFCD16293790
• F31258
• tert-butyl (E)-3-[4-(cyanomethyl)phenyl]prop-2-enoate
• t-Butyl 3-[4-(cyanomethyl)phenyl]prop-2-enoate
• 120225-74-3
• AKOS016000368
• J-004282
• tert-Butyl3-(4-(cyanomethyl)phenyl)acrylate

• Inchi： 1S/C15H17NO2/c1-15(2,3)18-14(17)9-8-12-4-6-13(7-5-12)10-11-16/h4-9H,10H2,1-3H3/b9-8+
• InChI Key： UHGFRQZECZHVKY-CMDGGOBGSA-N
• SMILES： O(C(/C=C/C1C=CC(CC#N)=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 243.12600
• Monoisotopic Mass: 243.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 50.09000
• LogP: 3.10758

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid esters